Cas no 2243512-38-9 ((1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid)

• Product Name: (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid
• CAS No: 2243512-38-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6241861
• PubChem ID: 138008219
• Update Time: 2025-08-05

(1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3333528015
• rac-(1R,2S,4R,6S)-9-[(tert-butoxy)carbonyl]-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid
• EN300-6482949
• 2243512-38-9
• CHEMBL4889216
• (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-13(2,3)19-12(18)15-8-4-5-10(15)9-7-14(9,6-8)11(16)17/h8-10H,4-7H2,1-3H3,(H,16,17)/t8-,9+,10+,14-/m1/s1
• InChI Key： RJYABXMDINNLBZ-MAGOMRGPSA-N
• SMILES： OC([C@@]12C[C@H]3CC[C@@H]([C@@H]1C2)N3C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid

Recent Advances in the Study of (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid (CAS: 2243512-38-9)

The compound (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid (CAS: 2243512-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally complex molecule, characterized by its tricyclic framework and carboxylic acid functionality, has been identified as a promising scaffold for the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

One of the key advancements in the study of this compound is its efficient synthesis via a multi-step route involving stereoselective cyclization and functional group transformations. Researchers have optimized the synthetic pathway to achieve high yields and enantiomeric purity, which is critical for its application in medicinal chemistry. The Boc-protected amine group in the molecule provides a handle for further derivatization, enabling the exploration of diverse analogs with tailored biological activities.

Pharmacological evaluations have revealed that (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid exhibits potent inhibitory activity against specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. In vitro assays demonstrated its ability to modulate key signaling pathways, suggesting its potential as a lead compound for the development of anti-inflammatory and neuroprotective agents. Furthermore, its unique tricyclic structure contributes to enhanced metabolic stability and bioavailability, addressing common challenges in drug development.

Recent computational studies have also shed light on the molecular interactions between this compound and its biological targets. Molecular docking and dynamics simulations have identified critical binding motifs and conformational preferences, providing valuable insights for structure-activity relationship (SAR) optimization. These findings are expected to guide the design of next-generation derivatives with improved efficacy and selectivity.

In conclusion, (1S,2R,4S,6R)-9-[(2-Methylpropan-2-yl)oxycarbonyl]-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylic acid (CAS: 2243512-38-9) represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, pharmacological profile, and structural versatility make it a valuable tool for addressing unmet medical needs. Future research should focus on in vivo validation and the exploration of its therapeutic potential in preclinical models.